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Compound of Interest

Compound Name: Fmoc-Val-Ala-OH

Cat. No.: B2816064 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to both personal safety and the integrity of experimental outcomes. This

guide provides essential, immediate safety and logistical information for the proper handling,

storage, and disposal of Fmoc-Val-Ala-OH, a dipeptide commonly used in solid-phase peptide

synthesis (SPPS) and as a cleavable linker in antibody-drug conjugates (ADCs).[1] Adherence

to these protocols is crucial for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Fmoc-Val-Ala-OH is classified with specific hazards that necessitate the use of appropriate

personal protective equipment.[2] The primary routes of exposure are inhalation, skin contact,

and eye contact.[1][2]

Hazard Classification:
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Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Source: MedchemExpress

Safety Data Sheet[2]

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications & Rationale

Eye Protection Safety Glasses or Goggles

Must have side shields to

protect against dust particles.

Tightly fitting safety goggles

are required when there is a

risk of splashing.

Hand Protection Disposable Gloves

Nitrile gloves are

recommended. Gloves must

be inspected for tears before

use and proper removal

technique should be followed

to avoid skin contact.

Body Protection Laboratory Coat

A standard lab coat is required

to protect clothing and skin

from contamination.

Respiratory Protection Dust Mask/Respirator

Recommended when handling

the powder outside of a

chemical fume hood to prevent

inhalation of dust.

Operational Plan: Safe Handling Procedure
A systematic approach to handling Fmoc-Val-Ala-OH is essential to minimize exposure and

maintain the integrity of the compound.

Preparation:

Before use, allow the container of Fmoc-Val-Ala-OH to warm to room temperature to

prevent condensation.

Always handle this compound in a well-ventilated area, preferably within a chemical fume

hood, especially when weighing or preparing solutions, to minimize the inhalation of dust.

Step-by-Step Handling:
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Don appropriate PPE as outlined in the table above.

Weighing: Carefully weigh the required amount of the solid compound in a fume hood or a

designated area with good ventilation to minimize dust generation.

Solution Preparation: When dissolving in solvents such as Dimethylformamide (DMF) or

Dimethyl sulfoxide (DMSO), perform this step inside a chemical fume hood.

Reaction Addition: Add the dissolved Fmoc-Val-Ala-OH to the reaction vessel slowly and

carefully to avoid splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water. Avoid eating,

drinking, or smoking in the laboratory.
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Caption: Experimental workflow for handling Fmoc-Val-Ala-OH.
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First Aid Measures
In case of accidental exposure, follow these first-aid measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Wash the affected area thoroughly with soap and water. Remove

contaminated clothing and wash it before reuse.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Continue rinsing and seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical advice.

Disposal Plan
Proper disposal of Fmoc-Val-Ala-OH and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste: Collect unused Fmoc-Val-Ala-OH and any contaminated solids (e.g., weigh

boats, paper towels) in a designated, labeled hazardous waste container.

Liquid Waste: All liquid waste, including reaction mixtures and washes, should be collected in

a labeled hazardous waste container. Do not pour down the drain.

Contaminated PPE: Dispose of used gloves and other contaminated disposable items in the

designated solid waste container.

All waste must be disposed of in accordance with local, state, and federal regulations.
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Caption: Logical relationship for the disposal of Fmoc-Val-Ala-OH waste.

Storage and Stability
Proper storage is essential for maintaining the quality and stability of Fmoc-Val-Ala-OH.

Storage Conditions: Store in a cool, dry, and well-ventilated place. The recommended

storage temperature is typically 2-8°C. Keep the container tightly closed to prevent moisture

absorption and contamination.

Chemical Stability: The compound is stable under recommended storage conditions.

Incompatible Materials: Avoid contact with strong acids/alkalis and strong oxidizing/reducing

agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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